Cas no 31407-26-8 (2-Amino-4-phenylquinoline-3-carbonitrile)
31407-26-8 structure
Product Name:2-Amino-4-phenylquinoline-3-carbonitrile
CAS No:31407-26-8
MF:C16H11N3
MW:245.278642892838
CID:2821689
PubChem ID:12472975
Update Time:2025-04-21
2-Amino-4-phenylquinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4-phenyl-quinoline-3-carbonitrile
- SCHEMBL4436700
- 31407-26-8
- NZMCCPNVFUZQLA-UHFFFAOYSA-N
- DTXSID80499599
- 2-Amino-4-phenylquinoline-3-carbonitrile
-
- Inchi: 1S/C16H11N3/c17-10-13-15(11-6-2-1-3-7-11)12-8-4-5-9-14(12)19-16(13)18/h1-9H,(H2,18,19)
- InChI Key: NZMCCPNVFUZQLA-UHFFFAOYSA-N
- SMILES: N1C(=C(C#N)C(C2C=CC=CC=2)=C2C=CC=CC=12)N
Computed Properties
- Exact Mass: 245.095297364Da
- Monoisotopic Mass: 245.095297364Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 62.7Ų
2-Amino-4-phenylquinoline-3-carbonitrile Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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